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Compound of Interest

Compound Name: Z-Leu-Arg-AMC

Cat. No.: B120511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility, storage,

and handling of the fluorogenic peptide substrate, Z-Leu-Arg-AMC (N-Carbobenzoxy-L-leucyl-

L-arginine 7-amido-4-methylcoumarin). This substrate is a valuable tool for assaying the activity

of several cysteine proteases, primarily cathepsins, which are implicated in a variety of

physiological and pathological processes.

Core Properties and Mechanism of Action
Z-Leu-Arg-AMC is a synthetic dipeptide substrate that, in its intact form, is non-fluorescent.

The 7-amido-4-methylcoumarin (AMC) fluorophore is quenched by the N-terminal

benzyloxycarbonyl (Z) protecting group. Upon enzymatic cleavage of the amide bond between

arginine and AMC by a target protease, the highly fluorescent AMC moiety is released. The

resulting increase in fluorescence, which can be measured at an excitation wavelength of 353-

380 nm and an emission wavelength of 440-460 nm, is directly proportional to the enzyme's

activity. This substrate is particularly useful for studying the activity of Cathepsins B, K, L, S,

and V, as well as other proteases like kallikrein and the malarial protease falcipain II.[1][2]

Solubility
The solubility of Z-Leu-Arg-AMC is a critical factor for its effective use in enzymatic assays.

Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions.
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 5 mM
A common concentration for

stock solutions.[2]

Dimethyl Sulfoxide (DMSO)
20 mg/mL (approximately 32

mM)

Available as a pre-made

solution from some suppliers.

[3]

10% Acetic Acid Soluble

Reported for a similar, longer

peptide (Z-Leu-Arg-Gly-Gly-

AMC).[4] May be applicable

but should be verified.

Note: When preparing solutions, especially with DMSO, it is advisable to allow the vial of

powdered Z-Leu-Arg-AMC to reach room temperature before opening to prevent moisture

condensation. For accurate concentration, especially when preparing stock solutions for kinetic

studies, the use of anhydrous DMSO is recommended.

Storage and Stability
Proper storage of Z-Leu-Arg-AMC is essential to maintain its integrity and ensure reproducible

experimental results.

Form
Storage
Temperature

Duration Special Conditions

Powder -20°C to -70°C Up to 12 months
Protect from light and

moisture.

DMSO Stock Solution -20°C Up to 3 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[5]

Key Handling Recommendations:
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Avoid Repeated Freeze-Thaw Cycles: Aliquoting the DMSO stock solution into single-use

volumes is highly recommended to prevent degradation of the peptide.[2][3]

Protect from Light: The AMC fluorophore is light-sensitive. Both the powdered form and

solutions should be stored in light-protected containers (e.g., amber vials or tubes wrapped

in foil).[2][3][5]

Experimental Protocols
The following protocols provide a general framework for the preparation of Z-Leu-Arg-AMC
solutions and its use in a typical cathepsin activity assay.

Preparation of a 10 mM Z-Leu-Arg-AMC Stock Solution
in DMSO
Materials:

Z-Leu-Arg-AMC powder (MW: 578.66 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber vials

Calibrated pipettes

Vortex mixer

Procedure:

Allow the vial of Z-Leu-Arg-AMC powder to equilibrate to room temperature before opening.

Accurately weigh the desired amount of Z-Leu-Arg-AMC powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.79 mg of the powder.

Add the appropriate volume of anhydrous DMSO to the powder. For 5.79 mg, add 1 mL of

DMSO.
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Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming may

be applied if necessary.

Aliquot the stock solution into smaller, single-use volumes in light-protected tubes.

Store the aliquots at -20°C for up to 3 months.

General Protocol for a Cathepsin Activity Assay
This protocol is a general guideline and should be optimized for the specific enzyme and

experimental conditions.

Materials:

10 mM Z-Leu-Arg-AMC stock solution in DMSO

Purified active cathepsin enzyme or cell lysate containing the enzyme

Assay Buffer (e.g., 50 mM Sodium Acetate, 2.5 mM EDTA, 2.5 mM DTT, pH 5.5 for many

cathepsins)

96-well black, flat-bottom microplate

Fluorescence microplate reader

Procedure:

Prepare Reagents:

Thaw the 10 mM Z-Leu-Arg-AMC stock solution on ice, protected from light.

Prepare a working solution of Z-Leu-Arg-AMC by diluting the stock solution in Assay

Buffer to the desired final concentration (a common starting point is 10 µM).[3]

Prepare the enzyme solution by diluting the purified enzyme or cell lysate in ice-cold

Assay Buffer to the desired concentration.

Assay Setup:
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To each well of the 96-well plate, add the enzyme solution.

Include appropriate controls:

Blank: Assay Buffer only (to measure background fluorescence).

Negative Control: Enzyme solution with a known inhibitor (to confirm specific enzyme

activity).

Substrate Control: Assay Buffer with the Z-Leu-Arg-AMC working solution (to check for

auto-hydrolysis).

Initiate the Reaction:

Add the Z-Leu-Arg-AMC working solution to each well to start the reaction.

Fluorescence Measurement:

Immediately place the plate in a fluorescence microplate reader pre-set to the optimal

temperature for the enzyme (e.g., 37°C).

Measure the fluorescence intensity kinetically over a set period (e.g., every 1-2 minutes for

30-60 minutes) with excitation at ~360-380 nm and emission at ~440-460 nm.

Data Analysis:

Subtract the background fluorescence (from the blank wells) from all other readings.

Determine the rate of the reaction (change in fluorescence units per minute) from the

linear portion of the kinetic curve.

The enzyme activity can be calculated by comparing the reaction rate to a standard curve

generated with free AMC.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the experimental workflow for

preparing and using Z-Leu-Arg-AMC, as well as the signaling pathways of the primary
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cathepsins it is used to study.

Experimental Workflow
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Caption: Experimental workflow for Z-Leu-Arg-AMC preparation and use.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b120511?utm_src=pdf-body-img
https://www.benchchem.com/product/b120511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RANKL

RANK

Binds

TRAF6

Activates

NF-κB NFATc1

Cathepsin K Gene
(Transcription)

Pro-Cathepsin K

Translation

Active Cathepsin K

Activation

Bone Resorption

Mediates

Click to download full resolution via product page

Caption: Simplified Cathepsin K activation and function pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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